Cas no 2034479-02-0 (2,4-dichloro-N-[2-(2-cyclopropyl-1H-imidazol-1-yl)ethyl]-5-methylbenzene-1-sulfonamide)

• Product Name: 2,4-dichloro-N-[2-(2-cyclopropyl-1H-imidazol-1-yl)ethyl]-5-methylbenzene-1-sulfonamide
• CAS No: 2034479-02-0
• MF: C₁₅H₁₇Cl₂N₃O₂S
• MW: 374.2854
• CID: 5351507
• Update Time: 2025-06-09

2,4-dichloro-N-[2-(2-cyclopropyl-1H-imidazol-1-yl)ethyl]-5-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,4-dichloro-N-[2-(2-cyclopropylimidazol-1-yl)ethyl]-5-methylbenzenesulfonamide
• 2,4-dichloro-N-(2-(2-cyclopropyl-1H-imidazol-1-yl)ethyl)-5-methylbenzenesulfonamide
• 2,4-dichloro-N-[2-(2-cyclopropyl-1H-imidazol-1-yl)ethyl]-5-methylbenzene-1-sulfonamide

• Inchi： 1S/C15H17Cl2N3O2S/c1-10-8-14(13(17)9-12(10)16)23(21,22)19-5-7-20-6-4-18-15(20)11-2-3-11/h4,6,8-9,11,19H,2-3,5,7H2,1H3
• InChI Key： LAXBVXIWENCQMS-UHFFFAOYSA-N
• SMILES： ClC1C([H])=C(C(C([H])([H])[H])=C([H])C=1S(N([H])C([H])([H])C([H])([H])N1C([H])=C([H])N=C1C1([H])C([H])([H])C1([H])[H])(=O)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 509
• XLogP3: 2.8
• Topological Polar Surface Area: 72.4

Additional information on 2,4-dichloro-N-[2-(2-cyclopropyl-1H-imidazol-1-yl)ethyl]-5-methylbenzene-1-sulfonamide

Comprehensive Overview of 2,4-dichloro-N-[2-(2-cyclopropyl-1H-imidazol-1-yl)ethyl]-5-methylbenzene-1-sulfonamide (CAS No. 2034479-02-0)

The compound 2,4-dichloro-N-[2-(2-cyclopropyl-1H-imidazol-1-yl)ethyl]-5-methylbenzene-1-sulfonamide, identified by its CAS No. 2034479-02-0, is a specialized sulfonamide derivative with a unique molecular structure. This chemical entity has garnered significant attention in pharmaceutical and agrochemical research due to its potential applications as a bioactive intermediate. Its structure combines a dichlorobenzene core with a cyclopropyl-imidazole moiety, which is often associated with enhanced binding affinity in target interactions. Researchers are particularly interested in its role in modulating enzyme inhibition and receptor binding, making it a candidate for further development in drug discovery pipelines.

In recent years, the demand for sulfonamide-based compounds has surged, driven by their versatility in medicinal chemistry. The 2,4-dichloro-N-[2-(2-cyclopropyl-1H-imidazol-1-yl)ethyl]-5-methylbenzene-1-sulfonamide stands out due to its structural complexity and potential to address challenges in selective targeting. For instance, its imidazole ring is known to participate in hydrogen bonding, a critical feature for protein-ligand interactions. This aligns with current trends in precision medicine, where researchers seek compounds with high specificity to minimize off-target effects. Additionally, its chlorinated benzene component may contribute to stability, a key consideration in drug formulation.

The synthesis of CAS No. 2034479-02-0 involves multi-step organic reactions, often starting with the functionalization of the benzene sulfonamide backbone. A common query among chemists is how to optimize the yield of such heterocyclic compounds, especially when scaling up for industrial applications. Recent advancements in catalytic methods and green chemistry have provided new pathways to improve efficiency. For example, the use of palladium-catalyzed cross-coupling has been explored to attach the cyclopropyl-imidazole group, reducing waste and energy consumption. These innovations resonate with the growing emphasis on sustainable synthesis in the chemical industry.

From a pharmacological perspective, the 2,4-dichloro-N-[2-(2-cyclopropyl-1H-imidazol-1-yl)ethyl]-5-methylbenzene-1-sulfonamide has shown promise in preliminary in vitro studies. Its mechanism of action is hypothesized to involve the inhibition of carbonic anhydrase, an enzyme linked to various metabolic disorders. This has sparked interest in its potential as a therapeutic agent for conditions like glaucoma or altitude sickness. However, further clinical validation is required to confirm these effects. The compound’s lipophilicity, influenced by its chlorine substituents, also makes it a subject of study in blood-brain barrier permeability research.

In agrochemical applications, derivatives of sulfonamide are frequently investigated for their herbicidal and fungicidal properties. The 2,4-dichloro substitution pattern in this compound suggests potential activity against plant pathogens, though detailed field trials are necessary to evaluate efficacy. Environmental safety is another critical consideration, particularly regarding the persistence of chlorinated compounds in soil. Modern biodegradation studies aim to address these concerns, aligning with global efforts to develop eco-friendly pesticides.

The analytical characterization of CAS No. 2034479-02-0 typically employs techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods are essential for verifying purity and structure, especially given the compound’s polyfunctional nature. Researchers often inquire about the optimal chromatographic conditions for separating its isomers, a topic of ongoing methodological refinement. The integration of computational chemistry tools, such as molecular docking, has further accelerated the study of its structure-activity relationships.

In summary, 2,4-dichloro-N-[2-(2-cyclopropyl-1H-imidazol-1-yl)ethyl]-5-methylbenzene-1-sulfonamide represents a compelling case study in the intersection of chemical innovation and applied science. Its multifaceted applications—from drug development to crop protection—highlight the enduring relevance of sulfonamide chemistry. As research progresses, this compound may unlock new opportunities in targeted therapies and sustainable agriculture, addressing some of the most pressing challenges in these fields.